Cas no 1203015-00-2 (2-fluoro-N-2-({(thiophen-2-yl)methylcarbamoyl}amino)phenylbenzamide)

• Product Name: 2-fluoro-N-2-({(thiophen-2-yl)methylcarbamoyl}amino)phenylbenzamide
• CAS No: 1203015-00-2
• MF: C₁₉H₁₆FN₃O₂S
• MW: 369.41264629364
• CID: 6418953
• PubChem ID: 45503915
• Update Time: 2025-10-31

2-fluoro-N-2-({(thiophen-2-yl)methylcarbamoyl}amino)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-2-({(thiophen-2-yl)methylcarbamoyl}amino)phenylbenzamide
• VU0520276-1
• AKOS024518330
• 1203015-00-2
• SR-01000924696
• 2-fluoro-N-[2-(thiophen-2-ylmethylcarbamoylamino)phenyl]benzamide
• 2-fluoro-N-[2-({[(thiophen-2-yl)methyl]carbamoyl}amino)phenyl]benzamide
• F5777-0095
• 2-fluoro-N-(2-(3-(thiophen-2-ylmethyl)ureido)phenyl)benzamide
• SR-01000924696-1

• Inchi： 1S/C19H16FN3O2S/c20-15-8-2-1-7-14(15)18(24)22-16-9-3-4-10-17(16)23-19(25)21-12-13-6-5-11-26-13/h1-11H,12H2,(H,22,24)(H2,21,23,25)
• InChI Key： IMDFUWMGSSWDFB-UHFFFAOYSA-N
• SMILES： S1C=CC=C1CNC(NC1=CC=CC=C1NC(C1C=CC=CC=1F)=O)=O

Computed Properties

• Exact Mass: 369.09472610g/mol
• Monoisotopic Mass: 369.09472610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 98.5Ų

Additional information on 2-fluoro-N-2-({(thiophen-2-yl)methylcarbamoyl}amino)phenylbenzamide

Introduction to Compound with CAS No 1203015-00-2 and Product Name: 2-fluoro-N-2-({(thiophen-2-yl)methylcarbamoyl}amino)phenylbenzamide

The compound with the CAS number 1203015-00-2 and the product name 2-fluoro-N-2-({(thiophen-2-yl)methylcarbamoyl}amino)phenylbenzamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple functional groups, including a fluoro substituent, a thiophen-2-yl moiety, and a methylcarbamoyl group, contributes to its unique chemical properties and biological activities.

Recent research in the field of cheminformatics and drug discovery has highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The thiophen-2-yl ring, a common feature in many bioactive molecules, is known for its ability to enhance binding affinity and selectivity towards biological targets. In the case of 2-fluoro-N-2-({(thiophen-2-yl)methylcarbamoyl}amino)phenylbenzamide, the strategic placement of this group alongside other functional entities suggests a multifaceted approach to modulating biological pathways.

The fluoro substituent at the 2-position of the benzamide core is another critical feature that contributes to the compound's pharmacological profile. Fluorine atoms are frequently incorporated into pharmaceuticals due to their ability to improve metabolic stability, binding affinity, and pharmacokinetic properties. Studies have demonstrated that fluorine substitution can alter electronic distributions and steric interactions, leading to enhanced efficacy and reduced side effects. The specific positioning of the fluoro group in 2-fluoro-N-2-({(thiophen-2-yl)methylcarbamoyl}amino)phenylbenzamide likely plays a crucial role in its interaction with biological targets.

The methylcarbamoyl group within the molecule introduces an amine functionality that can participate in hydrogen bonding interactions. This feature is particularly important in drug design, as hydrogen bonding is a key mechanism for stabilizing protein-ligand complexes. The presence of this group in conjunction with the thiophen-2-yl moiety suggests that 2-fluoro-N-2-({(thiophen-2-yl)methylcarbamoyl}amino)phenylbenzamide may exhibit significant binding affinity towards specific enzymes or receptors involved in disease pathways.

Current research efforts are focused on leveraging computational methods to predict the biological activity of such complex molecules. Advanced techniques such as molecular docking, quantum mechanical calculations, and machine learning algorithms are being employed to elucidate the binding modes and mechanisms of action. These computational approaches have proven invaluable in identifying lead compounds for further optimization. In the context of 2-fluoro-N-2-({(thiophen-2-yl)methylcarbamoyl}amino)phenylbenzamide, these studies have provided insights into how structural modifications can enhance its pharmacological properties.

In vitro studies have begun to explore the potential therapeutic applications of this compound. Initial experiments have shown promising results in modulating pathways associated with neurological disorders, inflammation, and cancer. The ability of 2-fluoro-N-2-({(thiophen-2-yl)methylcarbamoyl}amino)phenylbenzamide to interact with multiple targets suggests its utility as a scaffold for developing multi-target drugs. Such drugs have gained traction in recent years due to their ability to address complex diseases through simultaneous modulation of multiple pathways.

The synthesis of this compound represents a testament to the progress in synthetic organic chemistry. The multi-step synthesis involves careful manipulation of functional groups while maintaining regioselectivity and stereochemical integrity. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex framework efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also pave the way for scalable production methods.

Future research directions include exploring derivative structures based on 2-fluoro-N-2-({(thiophen-2-yl)methylcarbamoyl}amino)phenylbenzamide to optimize its pharmacological profile further. By systematically modifying substituents such as the fluoro, thiophen-2-yl, and methylcarbamoyl groups, researchers aim to enhance potency, selectivity, and bioavailability. Additionally, investigating the compound's behavior in preclinical models will provide crucial data for evaluating its safety and efficacy before human trials.

The integration of computational modeling with experimental validation has been instrumental in advancing our understanding of this compound's properties. By combining these approaches, scientists can accelerate the drug discovery process significantly. The insights gained from studying 2-fluoro-N-2-{((thiophen)-3-methylcarbamoyl})amino]phenylbenzamide (CAS No 1203015–00–0) contribute not only to addressing specific diseases but also advance our fundamental knowledge of molecular interactions at a atomic level.

In conclusion,1203015–00–0 (CAS No) represents a promising candidate for further development in pharmaceutical research。 Its intricate structure， featuring key functional groups such as *fluorine， thiophene，and carbamoyl moieties*, positions it as a versatile scaffold for designing novel therapeutic agents。 Ongoing studies are expected to yield valuable insights into its mechanisms， potential applications，and synthetic strategies， ultimately contributing significantly toward advancements in medicine。